Europium nitride

• IUPAC Name: azanylidyneeuropium
• InChI: InChI=1S/Eu.N
• InChI Key: PSBUJOCDKOWAGJ-UHFFFAOYSA-N
• Canonical SMILES: N#[Eu]
• Molecular Formula: EuN
• Molecular Weight: 165.971 g/mol
• CAS No.: 12020-58-5

Description

Europium nitride is a binary inorganic compound composed of europium and nitrogen, with the chemical formula EuN. It is a member of the rare-earth nitride series and is known for its unique magnetic and electronic properties. This compound typically forms black crystals and exhibits Van Vleck paramagnetism. It crystallizes in the rock salt structure and has a density of 6.57 grams per cubic centimeter .

Mechanism of Action

Target of Action

Europium nitride primarily targets the electron configurations in its structure. It contains nonmagnetic Eu3+, but substoichiometric EuN has Eu in a mix of 2+ and 3+ charge states . The primary role of these targets is to influence the magnetic properties of the compound.

Mode of Action

This compound interacts with its targets by altering the charge states of the europium ions. At Eu2+ concentrations near 15%–20%, EuN becomes ferromagnetic . This interaction results in changes to the magnetic properties of the compound, with the Eu3+ polarization following that of the Eu2+ .

Pharmacokinetics

Its physical properties, such as its reaction with water , could potentially impact its bioavailability if it were to be used in such a context.

Result of Action

The result of this compound’s action is the creation of a novel diluted magnetic semiconductor . This is due to the intrinsic ferromagnetism of the EuN, which occurs when the compound is in a substoichiometric state with a mix of Eu2+ and Eu3+ .

Action Environment

The action of this compound can be influenced by environmental factors. For example, the synthesis of this compound involves the reaction of elemental europium in an ammonia stream, which takes place at 700 °C . Additionally, this compound reacts with water , which could influence its stability and efficacy in certain environments.

Biochemical Analysis

Biochemical Properties

For instance, europium complexes have been used in luminescent assays due to their unique photophysical properties . These complexes can interact with various biomolecules, but specific interactions involving europium nitride are yet to be discovered.

Molecular Mechanism

Europium complexes have been shown to exhibit unique luminescent properties, which have been exploited in various biochemical applications

Temporal Effects in Laboratory Settings

Europium complexes have been used in time-resolved fluorescence assays, which allow for the detection of biochemical events over time

Metabolic Pathways

Europium complexes have been used in various biochemical applications due to their unique properties

Preparation Methods

Synthetic Routes and Reaction Conditions: Europium nitride can be synthesized by reacting elemental europium with ammonia. The reaction is carried out in corundum boats placed in silica glass tubes at a temperature of 700 degrees Celsius. The chemical reaction is as follows :

[ 2Eu + 2NH_3 \rightarrow 2EuN + 3H_2 ]

In this reaction, europium is oxidized, and the hydrogen in ammonia is reduced.

Industrial Production Methods: While the laboratory synthesis of this compound is well-documented, industrial-scale production methods are less commonly detailed in the literature. the principles of high-temperature reactions in controlled atmospheres, as used in laboratory synthesis, can be scaled up for industrial production.

Chemical Reactions Analysis

Types of Reactions: Europium nitride undergoes various chemical reactions, including oxidation and reduction. It reacts with water, leading to the formation of europium hydroxide and ammonia. The compound can also participate in substitution reactions with other nitrogen-containing compounds.

Common Reagents and Conditions:

Oxidation: this compound reacts with oxygen to form europium oxide.

Reduction: The compound can be reduced back to elemental europium under specific conditions.

Substitution: Reactions with other nitrogen sources can lead to the formation of different europium compounds.

Major Products:

Oxidation: Europium oxide (Eu_2O_3)

Reduction: Elemental europium (Eu)

Substitution: Various europium compounds depending on the reactants used.

Scientific Research Applications

Europium nitride has several scientific research applications, particularly in the fields of materials science and spintronics. As a diluted magnetic semiconductor, this compound offers exciting possibilities for enhancing the functionality of electronic devices by exploiting the intrinsic magnetic moment of electrons in addition to their charge .

Applications in Chemistry:

Catalysis: this compound can be used as a catalyst in various chemical reactions due to its unique electronic properties.

Applications in Biology and Medicine:

Imaging: Europium compounds, including this compound, are used in imaging techniques due to their luminescent properties.

Applications in Industry:

Spintronics: this compound is used in the development of spintronic devices, which utilize the spin of electrons for information processing and storage.

Comparison with Similar Compounds

• Gadolinium nitride (GdN)
• Terbium nitride (TbN)
• Samarium nitride (SmN)

Uniqueness of Europium Nitride: this compound is unique due to its ability to exhibit ferromagnetism at relatively high temperatures for a diluted magnetic semiconductor. This property makes it particularly valuable for applications in spintronics and other advanced electronic devices .

Customer Q & A

Q1: What is the crystal structure of europium nitride (EuN)?

A1: this compound crystallizes in a rock-salt (NaCl) structure. [, , ] This means it has a face-centered cubic lattice where europium ions (Eu) occupy the corners and face centers of the unit cell, while nitrogen ions (N) occupy the octahedral sites.

Q2: How is this compound synthesized?

A2: this compound can be synthesized through the direct nitridation of europium metal with ammonia (NH3) at elevated temperatures. [, ] This process typically involves heating sponge europium, obtained from an ammonia solution, in a purified ammonia atmosphere at temperatures ranging from 700°C to 1000°C. []

Q3: Can the stoichiometry of this compound deviate from the ideal 1:1 ratio?

A3: Yes, this compound can exhibit a narrow nitrogen-deficient homogeneity range, meaning it can exist as EuN1-x, where x is a small value. [] Despite this non-stoichiometry, it tends to vaporize congruently, dissociating into europium vapor (Eu(g)) and nitrogen gas (N2(g)) upon heating. []

Q4: What are the potential applications of this compound in materials science?

A4: this compound holds promise for applications in optoelectronic devices, particularly as an activator in nitride-based luminescent materials. [] It's also investigated as a potential dilute magnetic semiconductor due to its magnetic properties arising from the presence of both Eu2+ and Eu3+ ions. []

Q5: How does oxygen interact with this compound?

A5: Oxygen can dissolve into the this compound lattice. [] Studies have shown the presence of a small amount of oxygen within the EuN structure, even when synthesized under oxygen-free conditions. [] This suggests the possibility of oxygen substitution or interstitial incorporation within the lattice.

Q6: Has the magnetic behavior of this compound been experimentally investigated?

A6: Yes, studies have demonstrated that this compound exhibits ferromagnetism at low temperatures. [, ] The Curie temperature, below which ferromagnetic ordering occurs, has been reported to be as high as 120 K for substoichiometric EuN with specific Eu2+ concentrations. [] Thin films of gadolinium nitride (GdN), another rare earth nitride, grown by pulsed laser deposition were also found to be ferromagnetic below 70 K. []

Q7: What is the standard heat of formation of this compound?

A7: The standard heat of formation (ΔH0f.298) of this compound has been determined to be -52 ± 6 kcal/mol (-217.6 ± 25.1 kJ/mol). [] This value was derived from measurements of its heat of vaporization using Knudsen effusion mass spectrometry. []

Q8: Are there any computational studies on this compound?

A8: Yes, computational methods have been employed to investigate the electronic, magnetic, and optical properties of this compound doped with transition metals such as titanium, vanadium, chromium, and cobalt. [] These studies aim to explore the potential for tailoring the material's properties for specific applications.